![molecular formula C21H21NO5 B6232282 (3S,6R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid CAS No. 2381318-90-5](/img/no-structure.png)
(3S,6R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid
Description
(3S,6R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.4. The purity is usually 95.
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Scientific Research Applications
Solid-Phase Peptide Synthesis (SPPS)
Fmoc amino acids are extensively used in SPPS, which is a method for the rapid and efficient synthesis of peptides. This technique is crucial for creating peptides over 50 amino acid residues in length, which are used in various life science research applications .
Self-Assembly and Nanostructure Formation
The Fmoc group’s hydrophobicity and aromaticity enable the self-assembly of amino acids into distinct micro/nanostructures. These structures serve as bio-organic scaffolds with unique properties for diverse applications .
Hydrogel Formation
Fmoc-amino acids can form hydrogels, which are networks of polymer chains that can retain water. These hydrogels are useful in biomedical applications such as drug delivery systems and tissue engineering .
Bio-Inspired Materials
The inherent properties of Fmoc-modified amino acids and short peptides allow them to be used as simple bio-inspired materials. Their self-assembly features are particularly valuable for creating functional materials with potential applications in biotechnology and nanotechnology .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S,6R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid involves the protection of the amine group, followed by the alkylation of the protected amine with 3-methyl-2-oxo-4-phenylbutanoic acid. The resulting intermediate is then deprotected to yield the target compound.", "Starting Materials": [ "3-methyl-2-oxo-4-phenylbutanoic acid", "Morpholine", "9H-fluorene-9-methanol", "Di-tert-butyl dicarbonate", "Triethylamine", "Dichloromethane", "Methanol", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Protection of morpholine with di-tert-butyl dicarbonate in the presence of triethylamine and dichloromethane.", "Step 2: Alkylation of the protected morpholine with 3-methyl-2-oxo-4-phenylbutanoic acid in the presence of triethylamine and dichloromethane.", "Step 3: Deprotection of the intermediate with methanol and sodium hydroxide.", "Step 4: Acidification of the reaction mixture with hydrochloric acid to yield the target compound." ] } | |
CAS RN |
2381318-90-5 |
Product Name |
(3S,6R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid |
Molecular Formula |
C21H21NO5 |
Molecular Weight |
367.4 |
Purity |
95 |
Origin of Product |
United States |
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